Cas no 1503254-01-0 (2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile)

• Product Name: 2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile
• CAS No: 1503254-01-0
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• CID: 5705493
• PubChem ID: 80113576
• Update Time: 2025-05-23

2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1126388
• 1503254-01-0
• AKOS018674873
• 2-METHANESULFONYL-2-(PIPERIDIN-2-YL)ACETONITRILE
• 2-Piperidineacetonitrile, α-(methylsulfonyl)-
• 2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile

• Inchi： 1S/C8H14N2O2S/c1-13(11,12)8(6-9)7-4-2-3-5-10-7/h7-8,10H,2-5H2,1H3
• InChI Key： VWHRLDGZDXIORK-UHFFFAOYSA-N
• SMILES： S(C)(C(C#N)C1CCCCN1)(=O)=O

Computed Properties

• Exact Mass: 202.07759887g/mol
• Monoisotopic Mass: 202.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 422.1±20.0 °C(Predicted)
• pka: 8.07±0.10(Predicted)

Additional information on 2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile

Professional Introduction to 2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile (CAS No. 1503254-01-0)

2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile (CAS No. 1503254-01-0) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its methanesulfonyl and piperidinyl substituents, plays a pivotal role in the synthesis of various pharmacologically active molecules. Its molecular structure not only contributes to its reactivity but also enhances its potential applications in drug development.

The piperidin-2-yl moiety in this compound is particularly noteworthy, as it is a common pharmacophore found in many bioactive agents. Piperidine derivatives are known for their ability to interact with biological targets, making them valuable in the design of drugs targeting neurological disorders, infectious diseases, and cancer. The presence of the methanesulfonyl group further enhances the compound's pharmacological profile, contributing to its binding affinity and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in drug discovery. The synthesis of 2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile exemplifies the growing trend towards designing molecules with multiple functional groups that can modulate biological pathways effectively. This approach has led to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In particular, the acetonitrile group in this compound serves as a versatile handle for further chemical modifications. It can be readily transformed into other functional groups through various synthetic pathways, allowing for the exploration of diverse chemical space. This flexibility is crucial in drug development, where optimizing a molecule's properties often requires iterative modifications.

The compound's relevance is further underscored by its application in the synthesis of kinase inhibitors, which are critical in cancer therapy. Kinase enzymes are frequently targeted by small-molecule drugs due to their involvement in cell signaling pathways. The combination of the methanesulfonyl and piperidinyl groups in 2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile makes it an excellent scaffold for designing potent kinase inhibitors.

Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various kinases, including those involved in tyrosine kinase-mediated cancers. The methanesulfonyl group, in particular, has been shown to enhance binding affinity by forming hydrogen bonds and hydrophobic interactions with the target enzyme's active site. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The role of computational chemistry in optimizing such compounds cannot be overstated. Molecular modeling techniques have been instrumental in understanding how structural modifications affect biological activity. By leveraging these tools, researchers can predict the binding modes of 2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile and its derivatives to target proteins, thereby guiding the design of more effective drug candidates.

In conclusion, 2-Methanesulfonyl-2-(piperidin-2-yl)acetonitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.